Cas no 51959-86-5 (2-Pyrrolidinecarboxamide,N,N-dibutyl-5-oxo-)

• Product Name: 2-Pyrrolidinecarboxamide,N,N-dibutyl-5-oxo-
• CAS No: 51959-86-5
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 384676
• PubChem ID: 93737
• Update Time: 2025-04-19

2-Pyrrolidinecarboxamide,N,N-dibutyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,N,N-dibutyl-5-oxo-
• N,N-Dibutyl-5-oxopyrrolidine-2-carboxamide
• EINECS 257-553-8
• NS00090123
• N,N-Dibutyl-5-hydroxy-3,4-dihydro-2H-pyrrole-2-carboxamide
• 51959-86-5
• (1)-N,N-Dibutyl-5-oxopyrrolidine-2-carboxamide
• EINECS 260-858-9
• 57632-65-2
• NS00086212
• DTXSID70966280

• Inchi： 1S/C13H24N2O2/c1-3-5-9-15(10-6-4-2)13(17)11-7-8-12(16)14-11/h11H,3-10H2,1-2H3,(H,14,16)
• InChI Key： NDGMGZDZOXTYQZ-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(N1)=O)N(CCCC)CCCC

Computed Properties

• Exact Mass: 240.18392
• Monoisotopic Mass: 240.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.021
• Boiling Point: 432.8°C at 760 mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.483
• PSA: 49.41